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Nilutamide thermodynamic properties stability
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Polymorphic Forms and Relative Stability

Nilutamide can exist in multiple crystalline forms, or polymorphs. The commercial form (Form I) is the

most thermodynamically stable, while other forms are metastable [1] [2].

The table below summarizes the identified polymorphs and their key characteristics:

Relative L. .
. . . Key Characteristics and Isolation
Polymorph Designation Thermodynamic
. Methods
Stability
Form | Commercial Most stable Readily crystallizes under ambient
Form (monotropically related  conditions; structure confirmed by single-
to Form 1) [1] crystal X-ray diffraction [1] [2].
Form I Metastable Less stable than Form Can be obtained via cocrystallization or
Polymorph I [1] lyophilization; pure Form Il isolated at
ambient temperature using
FmocFF/acetonitrile organogel [1] [2].
Form Il Metastable Stability relationship Considered an "elusive" polymorph;
Polymorph not fully detailed structure solved by single-crystal X-ray

diffraction [1].
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Relative .. .
) ) ) Key Characteristics and Isolation
Polymorph Designation Thermodynamic
. Methods
Stability
Other Forms Forms |V &V Information not Mentioned as among five identified forms;
available no detailed data in searched literature [2].

Chloroform Solvate Form Stability relative to neat  Newly reported structure; single-crystal X-
Solvate forms not specified ray diffraction confirms a 1:1 nilutamide-
chloroform stoichiometry [2].

Experimental Stability and Energetic Data

The following table consolidates the key experimental and computational findings regarding nilutamide's

stability.

Analysis Method Key Findings on Stability and Energetics

Structural & Forms | and Il are monotropically related (Form | is stable at all temperatures

Thermodynamic below melting). Comprehensive stability ranking: Form | > Form Il > Form Il

Study [1].

Lattice Energy Periodic DFT methods (B3LYP-D3/6-31(F+)G(d,p) and PBEh-3c/def2-mSVP)

Calculations provided accurate lattice energy values for Form | against experimental data.
PIXEL and PBEh-3c methods correctly predicted the stability order of Forms |
and II [1].

Solution Calorimetry  Used to determine the relative stability of Forms | and Il, confirming Form | as
the thermodynamically most stable solid phase [1].

Thermal Analysis Revealed that the organogel matrix used to crystallize Form Il not only
templates its formation but also affects its thermal transformation pathway [2].

Detailed Experimental Protocols
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For researchers looking to reproduce these studies, here are the methodologies for key experiments cited in

the literature.

Isolation of Polymorphs via Gel-Mediated Crystallization

This protocol describes a method to obtain pure nilutamide Form II under mild conditions [2].

¢ Gel Preparation: A low-molecular-weight gelator, FmocFF, is dissolved in a suitable organic solvent
(e.g., acetonitrile) at a concentration of 15% w/v. The mixture is heated until the gelator dissolves
completely.

¢ Drug Loading: Nilutamide is added to the hot gelator solution to create a supersaturated solution.
The study used temperatures of 25°C and 35°C to achieve different supersaturation levels.

¢ Crystallization: The hot solution is cooled to room temperature and left undisturbed for 2 to 5 days.
Crystallization occurs within the resulting gel matrix.

e Polymorph Control: The specific solvent and supersaturation level critically influence the outcome.
For example, using an acetonitrile-based FmocFF organogel (F-ACN) at a lower supersaturation
(CNil@25°C) yielded distinct needle-like crystals of Form II.

Structural and Thermodynamic Investigation

This methodology provides a framework for a comprehensive polymorph study [1].

e Polymorph Generation: Alternative polymorphs (Form Il and Form Ill) were obtained through
attempts at cocrystallization and via lyophilization.
e Structural Elucidation: The crystal structures of all polymorphs were determined using single-
crystal X-ray diffraction.
e Stability and Energetics:
o Thermal Analysis: Techniques like Differential Scanning Calorimetry (DSC) were used to study
melting behavior and solid-solid transitions.
o Solution Calorimetry: The enthalpy of solution was measured to determine the relative
stability of the polymorphs.
o Lattice Energy Calculation: The performance of various computational methods (DFT-D,
semi-empirical, PIXEL) was compared for calculating lattice energy and ranking polymorph
stability.

Logical Workflow for Polymorph Stability Study
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The diagram below outlines the key steps and decision points in a comprehensive polymorph stability study,

integrating the experimental methods discussed.

Logical workflow for a polymorph stability study, integrating generation, characterization, and analysis

phases.

Limitations and Research Gaps

While the search results confirm nilutamide's polymorphism and establish a clear stability ranking, they lack
extensive published quantitative data. Specific physicochemical properties like solubility, dissolution rates,

and melting points for individual polymorphs are not detailed in the current search findings.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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